Cas no 100427-81-4 (Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1)
• CAS No: 100427-81-4
• MF: C₁₂H₁₈Cl₃N
• MW: 282.637020587921
• CID: 171626
• PubChem ID: 57847
• Update Time: 2025-04-19

Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (1:1)
• Benzenemethanamine,N,N-bis(2-chloroethyl)-a-methyl-, hydrochloride (9CI)
• bis(2-chloroethyl)-(1-phenylethyl)azanium,chloride
• N,N-Bis(2-chloroethyl)-alpha-methylbenzylamine hydrochloride
• 100427-81-4
• BENZYLAMINE, N,N-BIS(2-CHLOROETHYL)-alpha-METHYL-, HYDROCHLORIDE

• Inchi： 1S/C12H17Cl2N.ClH/c1-11(12-5-3-2-4-6-12)15(9-7-13)10-8-14;/h2-6,11H,7-10H2,1H3;1H
• InChI Key： NVFRRXNOTODTTJ-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CCCl)C(C)C1C=CC=CC=1.[Cl-]

Computed Properties

• Exact Mass: 262.9098
• Monoisotopic Mass: 281.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• Boiling Point: 252.3°Cat760mmHg
• Flash Point: 106.4°C
• PSA: 5.9
• LogP: -0.88590